Cas no 2228984-90-3 (2-(5-chloropyrazin-2-yl)-3,3-difluoropropan-1-amine)

• Product Name: 2-(5-chloropyrazin-2-yl)-3,3-difluoropropan-1-amine
• CAS No: 2228984-90-3
• MF: C₇H₈ClF₂N₃
• MW: 207.608326911926
• CID: 5960236
• PubChem ID: 165797514
• Update Time: 2025-06-12

2-(5-chloropyrazin-2-yl)-3,3-difluoropropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(5-chloropyrazin-2-yl)-3,3-difluoropropan-1-amine
• EN300-1958436
• 2228984-90-3

• Inchi： 1S/C7H8ClF2N3/c8-6-3-12-5(2-13-6)4(1-11)7(9)10/h2-4,7H,1,11H2
• InChI Key： XIMREJLWERGZRR-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C=N1)C(C(F)F)CN

Computed Properties

• Exact Mass: 207.0374813g/mol
• Monoisotopic Mass: 207.0374813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 51.8Ų

Additional information on 2-(5-chloropyrazin-2-yl)-3,3-difluoropropan-1-amine

Professional Introduction to Compound with CAS No. 2228984-90-3 and Product Name: 2-(5-chloropyrazin-2-yl)-3,3-difluoropropan-1-amine

The compound identified by the CAS number 2228984-90-3 and the product name 2-(5-chloropyrazin-2-yl)-3,3-difluoropropan-1-amine represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound belongs to a class of molecules that have garnered considerable attention due to their unique structural features and potential biological activities. The presence of both chloro and fluoro substituents on the pyrazine ring, combined with the amine functionality at the propyl chain, makes this molecule a promising candidate for further investigation in drug discovery and development.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry due to their ability to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic properties. In particular, the 5-chloropyrazin-2-yl moiety has been extensively studied for its role in modulating various biological pathways. The chloro group introduces a level of electronic and steric hindrance that can significantly influence the interactions of the molecule with biological targets. This feature has been exploited in the design of small-molecule inhibitors targeting enzymes involved in cancer metabolism and inflammation.

The 3,3-difluoropropan-1-amine segment of the molecule adds an additional layer of complexity, providing a scaffold that can be further modified to achieve specific pharmacological effects. The fluorine atoms contribute to the overall lipophilicity of the compound, which is often a critical factor in drug bioavailability. Furthermore, the amine group serves as a versatile handle for further derivatization, allowing chemists to explore a wide range of possible analogs with tailored properties.

In the context of current pharmaceutical research, compounds like 2-(5-chloropyrazin-2-yl)-3,3-difluoropropan-1-amine are being evaluated for their potential as kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are frequently implicated in various diseases, including cancer. The pyrazine ring is known to be a common pharmacophore in kinase inhibitors due to its ability to interact favorably with the ATP-binding site of these enzymes. The chloro and fluoro substituents enhance this interaction by providing additional hydrogen bonding opportunities and steric constraints that improve binding affinity.

One of the most exciting aspects of this compound is its potential application in developing treatments for metabolic diseases. Emerging research suggests that alterations in cellular metabolism are closely linked to several chronic conditions, including diabetes and obesity. By targeting key metabolic enzymes with small molecules like 2-(5-chloropyrazin-2-yl)-3,3-difluoropropan-1-amine, researchers aim to modulate metabolic pathways in a way that improves health outcomes. The unique combination of substituents in this molecule makes it an attractive candidate for further exploration in this area.

Another area where this compound shows promise is in anti-inflammatory therapy. Chronic inflammation is a hallmark of many diseases, including autoimmune disorders and cardiovascular conditions. The ability of 2-(5-chloropyrazin-2-yl)-3,3-difluoropropan-1-amine to interact with inflammatory pathways has been demonstrated in preclinical studies. These studies have shown that the molecule can inhibit key inflammatory mediators by binding to specific targets within immune cells. This mechanism suggests that it could be developed into a therapeutic agent for conditions characterized by excessive inflammation.

The synthesis of 2-(5-chloropyrazin-2-yl)-3,3-difluoropropan-1-amine involves several sophisticated chemical transformations that highlight the ingenuity of modern synthetic organic chemistry. The introduction of both chloro and fluoro groups requires precise control over reaction conditions to ensure high yield and purity. Advanced techniques such as transition-metal-catalyzed cross-coupling reactions have been employed to construct the core pyrazine ring structure efficiently. These methods not only streamline the synthetic process but also allow for greater flexibility in modifying the molecule's structure post-synthesis.

The analytical characterization of 2228984-90-3 has been conducted using state-of-the-art techniques to confirm its identity and purity. Nuclear magnetic resonance (NMR) spectroscopy provides detailed information about the molecular structure, while mass spectrometry (MS) confirms its molecular weight. X-ray crystallography has also been utilized to determine the precise three-dimensional arrangement of atoms within the molecule. These analytical data are crucial for understanding how 2-(5-chloropyrazin-2-yl)-3,3-difluoropropan-1-amine interacts with biological targets at a molecular level.

In conclusion, 2228984-90-3 and its corresponding product name 2-(5-chloropyrazin-2-y l)-3,3-difluoropropan -1 -amine represent a significant contribution to the field of chemical biology and pharmaceutical research. Their unique structural features make them promising candidates for further investigation in drug discovery efforts aimed at treating metabolic diseases, inflammation, and other conditions characterized by dysregulated cellular processes. As research continues to uncover new biological functions associated with pyrazine derivatives like this one, it is likely that compounds such as these will play an increasingly important role in developing next-generation therapeutics.